5-Fluoro-2-(hydrazinylmethyl)pyridine

• Molecular Formula: C6H8FN3
• Molecular Weight: 141.15 g/mol
• IUPAC Name: (5-fluoropyridin-2-yl)methylhydrazine
• InChI: InChI=1S/C6H8FN3/c7-5-1-2-6(4-10-8)9-3-5/h1-3,10H,4,8H2
• InChI Key: MYFPAZDLFSAIJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)CNN

Description

5-Fluoro-2-(hydrazinylmethyl)pyridine is a fluorinated pyridine derivative featuring a hydrazinylmethyl (-CH₂-NH-NH₂) substituent at the 2-position and a fluorine atom at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the fluorination of pyridine derivatives using reagents such as aluminum fluoride (AlF3) and copper fluoride (CuF2) at high temperatures (450-500°C) to form fluoropyridines . The hydrazinylmethyl group can then be introduced through a reaction with hydrazine derivatives under appropriate conditions .

Industrial Production Methods

Industrial production methods for fluorinated pyridines often involve large-scale fluorination reactions using specialized equipment to handle the high temperatures and reactive fluorinating agents. The subsequent introduction of the hydrazinylmethyl group can be achieved through batch or continuous flow processes, depending on the desired scale of production .

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-(hydrazinylmethyl)pyridine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur, where the fluorine atom is replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine carboxylic acids, while reduction can produce pyridine alcohols. Substitution reactions can result in various substituted pyridines .

Scientific Research Applications

5-Fluoro-2-(hydrazinylmethyl)pyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of advanced materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(hydrazinylmethyl)pyridine involves its interaction with specific molecular targets and pathways. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and binding affinity to biological targets. This can lead to the inhibition of enzymes or receptors involved in disease processes, making it a potential candidate for therapeutic applications .

Comparison with Similar Compounds

5-Fluoro-2-hydrazinopyridine

• Structure : Direct hydrazine (-NH-NH₂) substitution at the 2-position of 5-fluoropyridine.
• Key Differences : Lacks the methylene bridge (-CH₂-) present in 5-Fluoro-2-(hydrazinylmethyl)pyridine.
• Applications : Used as a precursor in synthesizing triazole derivatives (e.g., BAY-9835, an ADAMTS7 inhibitor) .

5-Chloro-2-hydrazinopyridine Derivatives

• Example: 5-Chloro-2-{(E)-2-[phenyl(2-pyridinyl)methylene]hydrazino}pyridine ().
• Key Differences : Chlorine replaces fluorine at the 5-position; hydrazine group is conjugated with aromatic moieties.
• Properties : Exhibits planar geometry due to intramolecular hydrogen bonding, enhancing stability .

5-Fluoro-3-(2-phenylhydrazinylidene)indolin-2-one

• Structure : Fluorinated indole derivative with a phenylhydrazone group.
• Activity : Demonstrates antibacterial and antifungal properties, attributed to the hydrazone moiety .

5-Fluoro-2′-deoxyuridine (FdUrd)

• Structure : Fluorinated nucleoside analog.
• Mechanism: Metabolized to 5-fluoro-2′-deoxyuridine monophosphate (FdUMP), inhibiting thymidylate synthase and DNA synthesis .
• Pharmacokinetics : High hepatic extraction (69–92%) when administered intra-arterially, reducing systemic toxicity .
• Comparison : Unlike 5-Fluoro-2-(hydrazinylmethyl)pyridine, FdUrd targets DNA synthesis pathways but shares fluoropyridine-based bioactivity.

5-Fluoro-2-(trifluoromethyl)phenyl Analogues

• Example: Retinol Binding Protein 4 (RBP4) antagonists ().
• Activity : Exhibits potent inhibition (RBP4 IC₅₀ = 33.4 nM) due to fluorine’s electron-withdrawing effects.
• Key Finding : Fluorine substitution enhances potency compared to chlorine or polar pyridine analogs .

Luminescent BN Adducts with Fluoropyridine Units

• Example : BN adducts synthesized from 5-fluoro-2-(2′-pyridyl)indole ().
• Emission: Maxima at 495–497 nm, comparable to mono-borylated analogs.
• Structural Insight : Fluorine’s inductive effects stabilize π-conjugation, influencing luminescence .

Data Tables

Table 2: Enzymatic Affinities for Fluorinated Compounds

Compound	Enzyme Target	Km (µM)	Hepatic Extraction Ratio	Reference
5-Fluoro-2′-deoxyuridine (FdUrd)	Thymidine kinase	0.4–10*	0.69–0.92
5-Fluorouracil (FUra)	Dihydropyrimidine dehydrogenase	5.6–10*	0.22–0.45
5-Fluorodeoxycytidine triphosphate	DNA polymerase α/β	7.7–15.4	N/A

*Dose-dependent values.

Research Findings and Mechanistic Insights

• Anticancer Activity : Fluoropyridines like FdUrd and 5-fluoro-2-(trifluoromethyl)phenyl derivatives exhibit cytotoxicity via DNA synthesis inhibition or enzyme antagonism. Hydrazine-containing analogs may target different pathways, such as metal chelation or protein binding .
• Metabolic Stability : The hydrazinylmethyl group in 5-Fluoro-2-(hydrazinylmethyl)pyridine may enhance metabolic stability compared to direct hydrazine substituents, as methylene bridges reduce susceptibility to oxidation .
• Luminescence : Fluorine’s electronegativity in BN adducts stabilizes excited states, making such compounds suitable for optoelectronic applications .